Cas no 658064-08-5 (Benzonitrile, 4-(3-methoxy-1-propynyl)-)

658064-08-5 structure
Product name:Benzonitrile, 4-(3-methoxy-1-propynyl)-
CAS No:658064-08-5
MF:C11H9NO
MW:171.195262670517
CID:1693564
Benzonitrile, 4-(3-methoxy-1-propynyl)- Chemical and Physical Properties
Names and Identifiers
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- Benzonitrile, 4-(3-methoxy-1-propynyl)-
- Benzonitrile, 4-(3-methoxy-1-propyn-1-yl)-
- 4-(3-Methoxy-1-propyn-1-yl)benzonitrile
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- Inchi: 1S/C11H9NO/c1-13-8-2-3-10-4-6-11(9-12)7-5-10/h4-7H,8H2,1H3
- InChI Key: XFARBQNXZDLSKW-UHFFFAOYSA-N
- SMILES: C(#N)C1=CC=C(C#CCOC)C=C1
Computed Properties
- Exact Mass: 171.06847
Experimental Properties
- Density: 1.10±0.1 g/cm3(Predicted)
- Boiling Point: 290.8±25.0 °C(Predicted)
- PSA: 33.02
Benzonitrile, 4-(3-methoxy-1-propynyl)- Related Literature
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Kyung-Hee Park,Marshal Dhayal RSC Adv., 2015,5, 33503-33514
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Padma Bukya,Zhong-Wen Liu,Kamaraju Seetha Rama Rao,David Raju Burri New J. Chem., 2019,43, 11871-11875
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Lara Cala,Abraham Mendoza,Francisco J. Fañanás,Félix Rodríguez Chem. Commun., 2013,49, 2715-2717
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Eliane Deschamps,Bernard Deschamps,Jeanne Laure Dormieux,Louis Ricard,Nicolas Mézailles,Pascal Le Floch Dalton Trans., 2006, 594-602
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